5,6-Dihydro-8H-indolizin-7-one
Overview
Description
5,6-Dihydro-8H-indolizin-7-one is a chemical compound with the molecular formula C8H9NO. It is synthesized from readily available N-(pent-2-en-4-ynyl)-beta-lactams .
Synthesis Analysis
The synthesis of 5,6-Dihydro-8H-indolizin-7-one is achieved through an Au-catalyzed reaction from N-(pent-2-en-4-ynyl)-beta-lactams . This method has been developed and used for the expedient formal synthesis of indolizidine 167B .Molecular Structure Analysis
The molecular structure of 5,6-Dihydro-8H-indolizin-7-one is represented by the formula C8H9NO. The molecular weight of this compound is 135.16 g/mol.Chemical Reactions Analysis
In the synthesis reaction of 5,6-Dihydro-8H-indolizin-7-one, a 5-exo-dig cyclization of the beta-lactam nitrogen to the Au-activated C-C triple bond is followed by heterolytic fragmentation of the amide bond, forming a highly nucleophilic acyl cation .Scientific Research Applications
Synthesis and Chemical Properties
- Catalyzed Synthesis: 5,6-Dihydro-8H-indolizin-7-one can be synthesized using gold (Au) catalysis from N-(pent-2-en-4-ynyl)-beta-lactams. This process involves a 5-exo-dig cyclization followed by heterolytic fragmentation of the amide bond (Yu Peng, Mengxuan Yu, & Liming Zhang, 2008).
- 1,3-Dipolar Cycloaddition: The 1,3-dipolar cycloaddition of C-aryl-N-phenylnitrones with 7-arylmethylidene-6,7-dihydroindolizin-8(5H)-ones can yield novel triaryl derivatives of 5,6-Dihydro-8H-indolizin-7-one (Youfeng Li, Jin Tang, & Xiaofang Li, 2020).
Applications in Optoelectronics and Imaging
- Dual Emissive AIEgen: A novel class of 5,6-dihydro-2H-pyrano[3,2-g]indolizine-based luminogens, including DPI 7, exhibits unique dual emission behavior, making it a potential candidate for biomedical imaging and optoelectronics (Ashutosh Raghuvanshi et al., 2017).
- Blue-Light Fluorophores: Indolizino[3,4,5-ab]isoindoles derived from 5,6-Dihydro-8H-indolizin-7-one exhibit blue-light fluorescence, useful for OLED devices (Yong-Miao Shen et al., 2007).
Pharmacological Research
- Antituberculosis Activity: Certain 7-methoxy-indolizine analogues show potential in treating tuberculosis, particularly multi-drug-resistant strains (K. Venugopala et al., 2019).
Miscellaneous Applications
- Spiro[cyclopropane-indolizine] Derivatives: Novel spiro derivatives of 5,6-Dihydro-8H-indolizin-7-one show promise in various chemical applications (B. Liu et al., 2013).
- Maillard Reaction Bitterness: Indolizinium-6-olates derived from 5,6-Dihydro-8H-indolizin-7-one contribute significantly to the bitter taste in the Maillard reaction, a key process in food chemistry (O. Frank, M. Jezussek, & T. Hofmann, 2003).
Mechanism of Action
properties
IUPAC Name |
6,8-dihydro-5H-indolizin-7-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c10-8-3-5-9-4-1-2-7(9)6-8/h1-2,4H,3,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUDOCXZBCNIIIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C=CC=C2CC1=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60528179 |
Source
|
| Record name | 5,6-Dihydroindolizin-7(8H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60528179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Dihydroindolizin-7(8H)-one | |
CAS RN |
89059-10-9 |
Source
|
| Record name | 5,6-Dihydroindolizin-7(8H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60528179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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